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Compound Focus: Tetrabutylphosphonium hydroxide

CAS No.: 14518-69-5

Cat. No.: S1509027

Documented Evidence for Cellulose Dissolution in
TBPH

The following table summarizes the key evidence from the scientific literature that supports the capability of

TBPH to dissolve cellulose.

Evidence Type Supporting Experimental Data Source/Reference

Direct Dissolution Aqueous TBPH (50 wt.% water) can dissolve up to 20 [1]
wt.% cellulose at room temperature.

Cooperative Molecular dynamics simulations show TBP cation, Cl [2]

Mechanism anion, and water work together to separate cellulose
strands.

Regenerated Dissolution followed by coagulation (e.g., with organic [1]

Cellulose Formation carbonates) produces Cellulose Il structure, confirmed

by XRD and FT-IR.
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Evidence Type Supporting Experimental Data Source/Reference
Material High-quality regenerated cellulose films and powders [1]
Characterization produced; characterized by FT-IR, XRD, and solid-

state DNP-NMR.

Experimental Workflow for Cellulose Regeneration with
TBPH

The diagram below illustrates a simple, environmentally friendly process for producing regenerated cellulose

using TBPH, as detailed in the search results [1].
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Experimental Protocol Details [1]:
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¢ Dissolution: The process involves dissolving microcrystalline cellulose (MCC) in a 50 wt.% aqueous
solution of TBPH at room temperature. The solution can hold cellulose concentrations of up to 20
wt.%.

e Coagulation & Regeneration: Adding an organic carbonate (such as propylene carbonate) to the
TBPH-cellulose solution causes immediate coagulation. The mechanism involves a rapid reaction
between the carbonate and the hydroxide ions [OH] - of TBPH, which disrupts the cellulose
dissolution environment. The solid product is then washed with water and dried at 80°C to yield
regenerated cellulose (RC) powder or films.

¢ Characterization: The success of the process is validated by characterizing the final regenerated
material. Techniques include:

o FT-IR Spectroscopy: Shows no chemical modification of cellulose, confirming regeneration
rather than derivatization.

o X-ray Diffraction (XRD): Shows a shift in crystal structure from cellulose | (native) to cellulose
Il (regenerated).

o Solid-State NMR (DNP-NMR): Confirms the chemical structure and purity of the regenerated
cellulose.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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